Cas no 1351609-13-6 (2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide
• CAS No: 1351609-13-6
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 6540415
• Update Time: 2025-07-22

2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide
• 2-ethoxy-N-(2-hydroxy-2-thiophen-2-ylethyl)naphthalene-1-carboxamide

• Inchi： 1S/C19H19NO3S/c1-2-23-16-10-9-13-6-3-4-7-14(13)18(16)19(22)20-12-15(21)17-8-5-11-24-17/h3-11,15,21H,2,12H2,1H3,(H,20,22)
• InChI Key： KCEROXPUZRBEBU-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)C2SC=CC=2)=O)=C2C(C=CC=C2)=CC=C1OCC

Additional information on 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide

Chemical Profile of 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide (CAS No. 1351609-13-6)

2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide, identified by its CAS number 1351609-13-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including an ethoxy group, a hydroxyl group, and a thiophene ring, all of which contribute to its unique chemical properties and potential biological activities.

The structural framework of this molecule consists of a naphthalene core, which is a well-known scaffold in the development of various bioactive agents. The naphthalene ring system is further modified by the introduction of an ethoxy substituent at the 2-position, a hydroxyl group at the 2-position of an ethyl chain, and a thiophen-2-yl moiety at the 2-position of the same ethyl chain. Such structural modifications often enhance the solubility, bioavailability, and target specificity of pharmaceutical compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating thiophene rings. Thiophenes are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thiophen-2-yl group in 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide suggests that this compound may exhibit similar therapeutic effects.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of different functional groups can lead to unique binding interactions with proteins and enzymes, which may be exploited for therapeutic purposes. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the ethoxy and thiophenyl groups can engage in hydrophobic and π-stacking interactions, respectively.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical applications. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting the binding affinity and mode of interaction between 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide and potential biological targets. These studies have provided valuable insights into how structural modifications can influence pharmacokinetic and pharmacodynamic properties.

The naphthalene core is particularly interesting from a chemical biology perspective. Naphthalene derivatives have been extensively studied for their role in various biological processes. The ability to modulate the electronic properties of the naphthalene ring through substituent effects has opened up new avenues for drug discovery. In particular, electron-withdrawing groups such as carboxamides can enhance the binding affinity to certain biological targets by increasing the electrophilicity of the molecule.

Moreover, the presence of both hydroxyl and ethoxy groups in 2-ethoxy-N-2-hydroxy-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide suggests that it may exhibit pH-dependent properties. This characteristic can be exploited to design prodrugs that release active species under specific physiological conditions, thereby improving therapeutic efficacy.

From a synthetic chemistry standpoint, this compound represents an excellent example of multi-step organic synthesis. The introduction of multiple functional groups into a complex molecular framework requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological systems in sophisticated ways. The structural diversity inherent in heterocyclic chemistry provides a rich source of novel lead compounds for therapeutic intervention.

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